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Compound of Interest

Compound Name: Cobalt (1l) sulfate hydrate

Cat. No.: B7798952

Technical Support Center: Cobalt (II) Sulfate
Solutions

This guide provides researchers, scientists, and drug development professionals with essential
technical information regarding the effects of temperature on the solubility and stability of cobalt
(1) sulfate solutions.

Frequently Asked Questions (FAQSs)

Q1: How does temperature generally affect the solubility of cobalt (1) sulfate in water?

Al: The solubility of cobalt (1) sulfate in water increases with temperature. This means that at
higher temperatures, a greater amount of cobalt (Il) sulfate can be dissolved in the same
volume of water to create a saturated solution. For example, the solubility is approximately 36.2
0/100 mL at 20°C and increases to 84 g/100 mL at 100°C.[1]

Q2: What are the different hydrate forms of cobalt (1) sulfate and how does temperature
influence their stability?

A2: Cobalt (1) sulfate exists in several hydrate forms, with the most common being
heptahydrate (CoSOa4-7H20) and hexahydrate (CoSOa4-6H20). Temperature is the critical factor
governing which hydrate is the stable crystalline form.[2]
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o Cobalt (Il) Sulfate Heptahydrate (CoSOa4-7H20): This red solid is the stable form at lower
temperatures. It crystallizes from agueous solutions at temperatures between 30°C and
40°C.[2]

o Cobalt (Il) Sulfate Hexahydrate (CoSOa4-6H20): This pinkish-red hydrate is the stable form at
higher temperatures. The transition from heptahydrate to hexahydrate occurs at
approximately 41.5°C.[3] At 100°C, the hexahydrate begins to convert to the monohydrate.[4]

Q3: My cobalt (1) sulfate solution changed from pink to a different color upon heating. What is
happening?

A3: A pure aqueous solution of cobalt (Il) sulfate should remain pink, as the color is due to the
hexaaquacobalt(ll) ion, [Co(H20)e]?*.[5] If a significant color change to purple or blue is
observed upon heating, it is almost certainly due to the presence of chloride ions (ClI~) in the
solution.[6][7] The chloride ions replace the water molecules in the coordination sphere to form
tetrahedral complexes like [CoCla]?2~, which are deep blue. This equilibrium is temperature-
dependent, favoring the blue complex at higher temperatures.

Q4: How can | prepare a stable, saturated cobalt (Il) sulfate solution at a specific temperature?

A4: To prepare a stable, saturated solution, you must consider the equilibrium between the
dissolved salt and the stable solid hydrate at that temperature. Add an excess of cobalt (I1)
sulfate to deionized water in a sealed flask.[8] Heat the solution to the desired temperature and
stir vigorously for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[8]
The presence of undissolved solid is necessary to confirm saturation. After equilibration, you
can filter off the excess solid to obtain the saturated solution.

Data Presentation

Table 1: Solubility of Cobalt (II) Sulfate in Water at Various Temperatures
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Solubility (g CoSO4/100g  Stable Hydrate Form in
Temperature (°C)

H20) Equilibrium
3 60.4 (as Heptahydrate) Co0S04-7H20
20 36.2 Co0S04:7H20
25 38.3 Co0S0a4-7H20

C0S04:7H20 / CoS0O4:6H20
40 ~45

(Transition)
°0 ~60 C0S04-6H20
70 67 (as Heptahydrate) Co0S04-6H20
80 =75 C0S04-6H20
100 84 Co0S04:6H20 / CoSO4-H20

(Transition)

Note: Solubility data is compiled from multiple sources and may vary slightly. The stable
hydrate listed is the form that would crystallize from a saturated solution at that temperature.[1]

[2]
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Issue

Probable Cause

Recommended Solution

Unexpected pink/red
precipitate forms when a hot,
concentrated solution is

cooled.

The solution was saturated at
a higher temperature, and
upon cooling, the solubility
decreased, causing the less
soluble hydrate (typically
Co0S04-7H20) to crystallize
out. This is expected behavior
for creating a saturated
solution at a lower

temperature.

If a clear solution is desired at
the lower temperature, dilute
the solution with additional
deionized water. If crystals are
desired, allow the solution to
cool slowly to promote the
growth of larger, more uniform

crystals.

Solution turns blue or purple

upon heating.

Presence of chloride ion
contamination. The equilibrium
between the pink octahedral
[Co(H20)e]?* and the blue
tetrahedral [CoCl4]?~ shifts
towards the blue complex at

higher temperatures.[6][9]

To maintain the pink color,
ensure all glassware is
thoroughly rinsed with
deionized water and use high-
purity cobalt (1l) sulfate and
water. Avoid any sources of
hydrochloric acid or chloride

salts.

A fine, difficult-to-filter
precipitate forms when

preparing the solution.

This can occur if there is an
excess of unreacted cobalt
oxide or hydroxide used in the
synthesis of the cobalt sulfate,
or if the pH is too high, causing
precipitation of cobalt (II)
hydroxide.[10] Aqueous
solutions of cobalt (II) sulfate
are typically slightly acidic (pH
~4).[11]

Ensure the cobalt (II) sulfate is
fully dissolved. If preparing
from cobalt metal or oxide, use
a slight excess of sulfuric acid
and then neutralize carefully,
or use an excess of the cobalt
starting material and allow
sufficient time for the reaction

to complete before filtering.[10]

Inconsistent solubility
measurements between

experiments.

Failure to reach thermal and
dissolution equilibrium. The
dissolution process can be
slow.[1][8] Another cause could
be temperature fluctuations in

the water bath.

Allow the solution to stir at a
constant, controlled
temperature for at least 24
hours to ensure equilibrium is

reached.[8] Use a calibrated
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thermometer and a stable

temperature-controlled bath.

Key Experimental Protocols

Protocol 1: Determination of Cobalt (1) Sulfate Solubility Curve

This method is based on preparing saturated solutions at various temperatures and
determining the concentration of the dissolved salt.

Materials:

o Cobalt (Il) sulfate heptahydrate (CoSOa4-7H20)

» Deionized water

o Temperature-controlled water bath or hot plate with magnetic stirrer
e Multiple sealed flasks (e.g., 250 mL Erlenmeyer flasks)

» Calibrated thermometer

¢ Analytical balance

« Filtration apparatus (e.g., Buchner funnel or syringe filters)

e Drying oven

Procedure:

o Preparation: Label several flasks for different target temperatures (e.g., 20°C, 40°C, 60°C,
80°C).

« Addition of Components: To each flask, add a precisely weighed amount of deionized water
(e.g., 50.0 g). Add an excess of CoS0Oa4-7H20 to each flask. The presence of undissolved
solid is crucial.
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o Equilibration: Place the flasks in their respective temperature-controlled baths. Stir the
solutions vigorously for 24-48 hours to ensure equilibrium is reached. Monitor and maintain
the temperature throughout this period.

o Sampling & Filtration: Once equilibrated, stop stirring and allow the solid to settle. Quickly
filter a known mass or volume of the supernatant (the clear liquid) while maintaining the
temperature to prevent premature crystallization. A pre-heated or temperature-controlled
filtration setup is ideal.

¢ Quantification:
o Precisely weigh the filtered sample.

o Gently evaporate the water from the filtered sample in a pre-weighed container using a
drying oven set to ~120°C until a constant mass is achieved. The remaining mass
corresponds to the anhydrous CoSOa.

o Calculation:

o Calculate the mass of water in the filtered sample (Total sample mass - anhydrous CoSOa4
mass).

o Express the solubility as grams of CoSOa4 per 100 g of water.

o Data Plotting: Plot the calculated solubility (y-axis) against temperature (x-axis) to generate
the solubility curve.

Visualizations
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Caption: Relationship between temperature, hydrate stability, and solubility.
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Caption: Experimental workflow for preparing a saturated solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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